Cas no 1194042-14-2 (falcarindiol)

• Product Name: falcarindiol
• CAS No: 1194042-14-2
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 2004260
• PubChem ID: 16086648
• Update Time: 2025-04-21

falcarindiol Chemical and Physical Properties

Names and Identifiers

• falcarindiol
• (3R,8R,9Z)-Heptadeca-1,9-dien-4,6-diyne-3,8-diol
• 55297-87-5
• 1194042-14-2
• (3R,8R,Z)-Heptadeca-1,9-dien-4,6-diyne-3,8-diol

• Inchi： 1S/C17H24O2/c1-3-5-6-7-8-9-10-14-17(19)15-12-11-13-16(18)4-2/h4,10,14,16-19H,2-3,5-9H2,1H3/b14-10-/t16-,17-/m1/s1
• InChI Key： QWCNQXNAFCBLLV-QYRJGMMTSA-N
• SMILES： O[C@@H](C#CC#C[C@@H](C=C)O)/C=C\CCCCCCC

Computed Properties

• Exact Mass: 260.177630004Da
• Monoisotopic Mass: 260.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols